Indomethacin

• CAS No.: 53-86-1
• Product Name: Indomethacin
• Molecular Formula: C19H16ClNO4
• Molecular Weight: 357.8 g/mol
• IUPAC Name: 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetic acid
• Standard InChI: InChI=1S/C19H16ClNO4/c1-11-15(10-18(22)23)16-9-14(25-2)7-8-17(16)21(11)19(24)12-3-5-13(20)6-4-12/h3-9H,10H2,1-2H3,(H,22,23)
• Standard InChIKey: CGIGDMFJXJATDK-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)O
• Canonical SMILES: CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)O
• Appearance: Solid powder
• Colorform: Pale-yellow to yellow-tan, crystalline powder; Crystals exhibit polymorphism
• Melting Point: 311 or 323.6° F (NTP, 1992); 151; 158.0 °C; One form of polymorphic crystals melts at about 155 °C, the other at about 162 °C; 158°C
• Physical Description: Crystals. (NTP, 1992); Solid
• Description: Indomethacin is a synthetic nonsteroidal indole derivative with anti-inflammatory activity and chemopreventive properties. As a nonsteroidal anti-inflammatory drug (NSAID), indomethacin inhibits the enzyme cyclooxygenase, thereby preventing cyclooxygenase-mediated DNA adduct formation by heterocyclic aromatic amines. This agent also may inhibit the expression of multidrug-resistant protein type 1, resulting in increased efficacies of some antineoplastic agents in treating multi-drug resistant tumors. In addition, indomethacin activates phosphatases that inhibit the migration and proliferation of cancer cells and downregulates survivin, which may result in tumor cell apoptosis. (NCI04); Indomethacin is a potent nonsteroidal antiinflammatory drug (NSAID) typically used for chronic inflammatory arthritis. Indomethacin has been associated with rare cases of idiosyncratic drug induced liver disease.; Indomethacin, also known as indocin or aconip, belongs to the class of organic compounds known as benzoylindoles. These are organic compounds containing an indole attached to a benzoyl moiety through the acyl group. Indomethacin is a drug which is used for moderate to severe rheumatoid arthritis including acute flares of chronic disease, ankylosing spondylitis, osteoarthritis, acute painful shoulder (bursitis and/or tendinitis) and acute gouty arthritis. Indomethacin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Indomethacin has been detected in multiple biofluids, such as urine and blood. Within the cell, indomethacin is primarily located in the cytoplasm and membrane (predicted from logP). In humans, indomethacin is involved in the indomethacin action pathway. Indomethacin is a potentially toxic compound.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 74252-25-8 (hydrochloride salt, tri-hydrate); 7681-54-1 (hydrochloride salt)
• Shelf Life: Light. Stable under recommended storage conditions.; SENSITIVE TO LIGHT; Stable in neutral or slightly acidic media, decomp by strong alkali.; STABLE IN AIR AND IN HEAT UNDER USUAL PREVAILING TEMP CONDITIONS; COMPRESSED TABLETS HARDEN ON STORAGE
• Solubility: 0.937 mg/L (at 25 °C); 2.62e-06 M; In water, 0.937 mg/L at 25 °C; Soluble in ethanol, ether, acetone, castor oil; practically insoluble in water; 1 g in about 30 mL chloroform; 2.40e-03 g/L
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Amuno; Indocid; Indocin; Indomet 140; Indometacin; Indomethacin; Indomethacin Hydrochloride; Metindol; Osmosin
• Vapor Pressure: 9.89X10-11 mm Hg at 25 °C (est)
• Reference: 1: Nalamachu S, Wortmann R. Role of indomethacin in acute pain and inflammation management: a review of the literature. Postgrad Med. 2014 Jul;126(4):92-7. doi: 10.3810/pgm.2014.07.2787. Review. PubMed PMID: 25141247.; 2: Pacifici GM. Differential renal adverse effects of ibuprofen and indomethacin in preterm infants: a review. Clin Pharmacol. 2014 Jul 31;6:111-6. doi: 10.2147/CPAA.S59376. eCollection 2014. Review. PubMed PMID: 25114597; PubMed Central PMCID: PMC4124049.; 3: Sethi S, Sethi N, Wadhwa V, Garud S, Brown A. A meta-analysis on the role of rectal diclofenac and indomethacin in the prevention of post-endoscopic retrograde cholangiopancreatography pancreatitis. Pancreas. 2014 Mar;43(2):190-7. doi: 10.1097/MPA.0000000000000090. Review. PubMed PMID: 24518496.; 4: Pacifici GM. Clinical pharmacology of indomethacin in preterm infants: implications in patent ductus arteriosus closure. Paediatr Drugs. 2013 Oct;15(5):363-76. doi: 10.1007/s40272-013-0031-7. Review. 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Review. PubMed PMID: 22946903.; 9: Neumann R, Schulzke SM, Bührer C. Oral ibuprofen versus intravenous ibuprofen or intravenous indomethacin for the treatment of patent ductus arteriosus in preterm infants: a systematic review and meta-analysis. Neonatology. 2012;102(1):9-15. doi: 10.1159/000335332. Epub 2012 Mar 8. Review. PubMed PMID: 22414850.; 10: Johnston PG, Gillam-Krakauer M, Fuller MP, Reese J. Evidence-based use of indomethacin and ibuprofen in the neonatal intensive care unit. Clin Perinatol. 2012 Mar;39(1):111-36. doi: 10.1016/j.clp.2011.12.002. Epub 2012 Jan 13. Review. PubMed PMID: 22341541; PubMed Central PMCID: PMC3598606.; 11: Anabrees JA, Aifaleh KM. Fluid restriction and prophylactic indomethacin in extremely low birth weight infants. J Clin Neonatol. 2012 Jan;1(1):1-5. doi: 10.4103/2249-4847.92228. Review. PubMed PMID: 24027673; PubMed Central PMCID: PMC3761987.; 12: Anabrees J, Alfaleh K. Fluid restriction and prophylactic indomethacin versus prophylactic indomethacin alone for prevention of morbidity and mortality in extremely low birth weight infants. Cochrane Database Syst Rev. 2011 Jul 6;(7):CD007604. doi: 10.1002/14651858.CD007604.pub2. Review. PubMed PMID: 21735414.; 13: Longhi A, Errani C, Battaglia M, Alberghini M, Ferrari S, Mercuri M, Molinari M. Aggressive fibromatosis of the neck treated with a combination of chemotherapy and indomethacin. Ear Nose Throat J. 2011 Jun;90(6):E11-5. Review. PubMed PMID: 21674455.; 14: Fujino H, Murayama T. [Novel anti-cancer effects of indomethacin: exploring the cyclooxygenase-inhibition-independent effects]. Nihon Yakurigaku Zasshi. 2011 Apr;137(4):177-81. Review. Japanese. PubMed PMID: 21478637.; 15: Hoy SM, Scott LJ. Indomethacin/prochlorperazine/caffeine: a review of its use in the acute treatment of migraine and in the treatment of episodic tension-type headache. CNS Drugs. 2011 Apr;25(4):343-58. doi: 10.2165/11206740-000000000-00000. Review. PubMed PMID: 21425885.; 16: Jones LJ, Craven PD, Attia J, Thakkinstian A, Wright I. Network meta-analysis of indomethacin versus ibuprofen versus placebo for PDA in preterm infants. Arch Dis Child Fetal Neonatal Ed. 2011 Jan;96(1):F45-52. doi: 10.1136/adc.2009.168682. Epub 2010 Sep 27. Review. PubMed PMID: 20876595.; 17: Prakash S, Shah ND, Chavda BV. Cluster headache responsive to indomethacin: Case reports and a critical review of the literature. Cephalalgia. 2010 Aug;30(8):975-82. doi: 10.1177/0333102409357642. Epub 2010 Mar 12. Review. PubMed PMID: 20656709.; 18: Fowlie PW, Davis PG, McGuire W. Prophylactic intravenous indomethacin for preventing mortality and morbidity in preterm infants. Cochrane Database Syst Rev. 2010 Jul 7;(7):CD000174. doi: 10.1002/14651858.CD000174.pub2. Review. PubMed PMID: 20614421.; 19: Suleyman H, Albayrak A, Bilici M, Cadirci E, Halici Z. Different mechanisms in formation and prevention of indomethacin-induced gastric ulcers. Inflammation. 2010 Aug;33(4):224-34. doi: 10.1007/s10753-009-9176-5. Review. PubMed PMID: 20084447.; 20: Prakash S, Shah ND, Bhanvadia RJ. Hemicrania continua unresponsive or partially responsive to indomethacin: does it exist? A diagnostic and therapeutic dilemma. J Headache Pain. 2009 Feb;10(1):59-63. doi: 10.1007/s10194-008-0088-9. Epub 2008 Dec 19. Review. PubMed PMID: 19096758; PubMed Central PMCID: PMC3451756.
• PubChem Compound: 3715
• Last Modified: Nov 11 2021